N-((4-(2,5-dimethylphenyl)-5-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-4-(piperidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-[[4-(2,5-dimethylphenyl)-5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-4-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C31H33FN6O4S2/c1-21-6-7-22(2)27(18-21)38-28(35-36-31(38)43-20-29(39)34-25-12-10-24(32)11-13-25)19-33-30(40)23-8-14-26(15-9-23)44(41,42)37-16-4-3-5-17-37/h6-15,18H,3-5,16-17,19-20H2,1-2H3,(H,33,40)(H,34,39)
• InChI Key: IKMDEKNUIGHDOE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2C(=NN=C2SCC(=O)NC3=CC=C(C=C3)F)CNC(=O)C4=CC=C(C=C4)S(=O)(=O)N5CCCCC5
• Molecular Formula: C31H33FN6O4S2
• Molecular Weight: 636.8 g/mol

Description

N-((4-(2,5-dimethylphenyl)-5-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-4-(piperidin-1-ylsulfonyl)benzamide is a useful research compound. Its molecular formula is C31H33FN6O4S2 and its molecular weight is 636.76. The purity is usually 95%.
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Scientific Research Applications

Molecular Design and Synthesis

The design and synthesis of complex molecules, including those with a piperidine or benzamide moiety, play a crucial role in drug discovery and development. These compounds often exhibit specific biological activities, making them potential candidates for therapeutic applications. For example, the synthesis of novel heterospirocyclic 3-amino-2H-azirines as synthons for heterocyclic α-amino acids demonstrates the innovative approaches in creating molecules with unique structural features, potentially leading to new drug candidates with improved pharmacological profiles (Strässler, Linden, & Heimgartner, 1997).

Pharmacological Applications

The compound's pharmacological characterization, especially as an antagonist or inhibitor, is vital for understanding its therapeutic potential. Compounds with activity against specific receptors or enzymes can lead to the development of drugs for treating diseases like cancer, depression, or infectious diseases. For instance, the identification of cytochrome P450 enzymes involved in the oxidative metabolism of a novel antidepressant highlights the importance of understanding a drug's metabolic pathways for its safe and effective use (Hvenegaard et al., 2012).

Antimicrobial and Antipathogenic Activities

The synthesis and evaluation of new thiourea derivatives for their antimicrobial and antipathogenic activities indicate the ongoing search for more effective agents against microbial infections. These studies are crucial in the face of rising antibiotic resistance, showcasing the potential for novel compounds to serve as the basis for developing new antimicrobial drugs (Limban, Marutescu, & Chifiriuc, 2011).

Antineoplastic and Anti-inflammatory Potential

Research into compounds with antineoplastic and anti-inflammatory activities is significant for addressing the global burden of cancer and inflammatory diseases. The evaluation of a new 1, 2, 4 - triazole derivative against Dalton’s lymphoma ascitic in mice exemplifies the exploration of new therapeutic agents that could potentially lead to effective treatments for cancer (Arul & Smith, 2016).